Cas no 2387598-10-7 (tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate)

• Product Name: tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate
• CAS No: 2387598-10-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5268726
• Update Time: 2026-03-09

tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 4-amino-3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-4-8(11)5-7-12/h4,6,8H,5,7,11H2,1-3H3
• InChI Key： DZOYSYGBKGBIDH-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C=CC(N)C1

Additional information on tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate

Research Brief on tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate (CAS: 2387598-10-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate (CAS: 2387598-10-7) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique pyridine scaffold and tert-butyl carbamate protection, has been extensively studied for its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in pharmaceutical research.

The synthesis of tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate has been optimized in recent studies to achieve higher yields and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, to enhance the efficiency of its production. These methodological improvements have not only streamlined the synthesis process but also enabled the exploration of novel derivatives with enhanced pharmacological properties. The compound's structural versatility makes it a valuable building block for the construction of complex heterocyclic frameworks, which are often found in drug candidates targeting various diseases.

In terms of biological activity, tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate has shown promise as a precursor for the development of kinase inhibitors and GPCR modulators. Recent in vitro studies have demonstrated its ability to serve as a scaffold for designing compounds with selective inhibitory effects on specific kinase isoforms. For instance, derivatives of this compound have exhibited potent activity against cyclin-dependent kinases (CDKs) and tyrosine kinases, which are implicated in cancer progression. Additionally, its incorporation into peptidomimetics has opened new avenues for targeting G-protein-coupled receptors (GPCRs), a major class of drug targets in neurodegenerative and metabolic disorders.

Furthermore, the compound's role in medicinal chemistry extends to its use in fragment-based drug design (FBDD). Its relatively small size and functional group diversity make it an ideal fragment for screening against biological targets. Recent high-throughput screening campaigns have identified several hit compounds derived from tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate, which are currently undergoing optimization for improved potency and pharmacokinetic properties. These efforts underscore the compound's potential to contribute to the discovery of first-in-class therapeutics.

In conclusion, tert-butyl 4-amino-3,4-dihydro-2H-pyridine-1-carboxylate (CAS: 2387598-10-7) continues to be a focal point of research in chemical biology and medicinal chemistry. Its synthetic accessibility, structural flexibility, and biological relevance position it as a critical intermediate in the development of novel therapeutic agents. Future studies are expected to further elucidate its applications in targeted drug delivery and personalized medicine, paving the way for innovative treatments across a spectrum of diseases.